molecular formula C11H15NO3 B2477176 Methyl 2-amino-3-methoxy-2-phenylpropanoate CAS No. 1248082-17-8

Methyl 2-amino-3-methoxy-2-phenylpropanoate

Cat. No. B2477176
CAS RN: 1248082-17-8
M. Wt: 209.245
InChI Key: AQFPRKYYHMRRBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 2-amino-3-methoxy-2-phenylpropanoate” is a chemical compound with the CAS Number: 1248082-17-8 . It has a molecular weight of 209.24 and its IUPAC name is this compound . The compound is typically stored at 4 degrees Celsius and is usually in the form of a powder .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H15NO3/c1-14-8-11 (12,10 (13)15-2)9-6-4-3-5-7-9/h3-7H,8,12H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

It is typically stored at 4 degrees Celsius . More detailed physical and chemical properties such as melting point, boiling point, and solubility would require further experimental determination.

Scientific Research Applications

Chemical Synthesis Applications

This compound has been utilized in the synthesis of complex molecules and as an intermediate in chemical reactions. For instance, it cyclizes in the presence of bases to form anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showcasing its versatility in heterocyclic chemistry (Ukrainets et al., 2014). Additionally, its modification led to the development of amino acid ester isocyanates, further emphasizing its role in organic synthesis and potential in peptide chemistry (Tsai et al., 2003).

Biological Activity Screening

Investigations into its biological activities have been conducted, with studies synthesizing novel derivatives and evaluating their cytotoxic, anti-inflammatory, and antibacterial properties. Notably, novel N-(α-bromoacyl)-α-amino esters containing the valyl moiety were synthesized and screened for biological activity, illustrating the potential medicinal chemistry applications of derivatives of methyl 2-amino-3-methoxy-2-phenylpropanoate (Yancheva et al., 2015).

Material Science and Photopolymerization

In material science, particularly in photopolymerization, derivatives of this compound have been developed as photoiniferters, which decompose under UV irradiation to generate radicals, illustrating its utility in creating polymers and coatings with specific properties (Guillaneuf et al., 2010).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment .

properties

IUPAC Name

methyl 2-amino-3-methoxy-2-phenylpropanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15NO3/c1-14-8-11(12,10(13)15-2)9-6-4-3-5-7-9/h3-7H,8,12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQFPRKYYHMRRBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC(C1=CC=CC=C1)(C(=O)OC)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.